Cas no 2171460-72-1 (2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171460-72-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5848981
• PubChem ID: 165514331
• Update Time: 2025-10-30

2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• EN300-1523012
• 2-cyclobutyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2171460-72-1

• Inchi： 1S/C25H28N2O5/c1-15(13-22(28)27-23(24(29)30)16-7-6-8-16)26-25(31)32-14-21-19-11-4-2-9-17(19)18-10-3-5-12-20(18)21/h2-5,9-12,15-16,21,23H,6-8,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： ATJOLRFIJCYHJT-UHFFFAOYSA-N
• SMILES： OC(C(C1CCC1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Recent Advances in the Study of 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS: 2171460-72-1)

The compound 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS: 2171460-72-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status and future prospects.

One of the primary areas of investigation has been the role of 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid in peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). Researchers have demonstrated that this compound enhances the efficiency of SPPS by improving yield and reducing side reactions. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of cyclic peptides, which are increasingly important in drug discovery due to their enhanced stability and bioavailability.

In addition to its synthetic applications, recent research has explored the pharmacological potential of 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a study in Bioorganic & Medicinal Chemistry Letters reported that modified versions of this molecule could selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Another promising avenue of research involves the use of 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid in targeted drug delivery systems. The cyclobutyl moiety has been shown to improve the lipophilicity of drug candidates, thereby enhancing their ability to cross cell membranes. A 2022 study in Molecular Pharmaceutics demonstrated that conjugating this compound with anticancer agents resulted in improved tumor targeting and reduced off-target effects. These findings underscore its potential as a versatile scaffold for the design of next-generation therapeutics.

Despite these advancements, challenges remain in the widespread adoption of 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity of its metabolites require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-cyclobutyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS: 2171460-72-1) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its role in peptide synthesis, enzyme inhibition, and drug delivery highlights its versatility and potential impact on drug discovery. Future research should focus on overcoming existing challenges and exploring new therapeutic avenues. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.